Cas no 167299-12-9 (Benzeneacetamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-N-(phenylmethyl)-)

• Product Name: Benzeneacetamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-N-(phenylmethyl)-
• CAS No: 167299-12-9
• MF: C₂₀H₂₀N₄O₃
• MW: 364.397804260254
• CID: 110911
• Update Time: 2024-01-24

Benzeneacetamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-N-(phenylmethyl)-
• Benzeneacetamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-N-(phenylmeth...
• N-(6-amino-3-methyl-2,4-dioxo-1H-pyrimidin-5-yl)-N-benzyl-2-phenylacetamide
• Benzeneacetamide, N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-N-(phenylmethyl)-

• Inchi： 1S/C20H20N4O3/c1-23-19(26)17(18(21)22-20(23)27)24(13-15-10-6-3-7-11-15)16(25)12-14-8-4-2-5-9-14/h2-11H,12-13,21H2,1H3,(H,22,27)
• InChI Key： HXDXTAMKUSIHIJ-UHFFFAOYSA-N
• SMILES： C1(CC(N(C2C(=O)N(C)C(=O)NC=2N)CC2=CC=CC=C2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 364.1537
• Monoisotopic Mass: 364.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.7A^2

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• PSA: 95.74
• pka: 9.98±0.40(Predicted)